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Compound of Interest

Compound Name: AC710 Mesylate

Cat. No.: B1505934 Get Quote

Technical Support Center: AC710 Mesylate
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

AC710 Mesylate. Our aim is to help you overcome common challenges, such as precipitation

in stock solutions, to ensure the success of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing AC710 Mesylate stock solutions?

A1: The recommended solvent for preparing AC710 Mesylate stock solutions is dimethyl

sulfoxide (DMSO).[1] AC710 Mesylate is soluble in DMSO.[1]

Q2: What are the recommended storage conditions for AC710 Mesylate stock solutions?

A2: AC710 Mesylate stock solutions should be aliquoted and stored to prevent degradation

from repeated freeze-thaw cycles.[2][3] For long-term storage, it is recommended to store the

stock solution at -80°C for up to two years or at -20°C for up to one year.[2]

Q3: My AC710 Mesylate precipitated out of solution after I diluted my DMSO stock in an

aqueous buffer or cell culture medium. Why did this happen and how can I prevent it?

A3: Precipitation upon dilution of a DMSO stock solution into an aqueous medium is a common

issue for many organic small molecules, including inhibitors like AC710 Mesylate.[3] This
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occurs because the compound's solubility is significantly lower in aqueous solutions compared

to DMSO. When the DMSO concentration drops sharply upon dilution, the compound can no

longer stay dissolved and precipitates.

To prevent this, consider the following strategies:

Intermediate Dilutions: Instead of diluting your concentrated DMSO stock directly into the

aqueous buffer, perform one or more intermediate dilutions in DMSO to lower the

concentration gradually.

Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution

is as low as possible, typically below 0.5%, to minimize solvent-induced artifacts in your

experiments.[3] However, some compounds may require a slightly higher DMSO

concentration to remain in solution. It is crucial to include a vehicle control with the same

final DMSO concentration in your experiments.

Slow Addition and Mixing: Add the DMSO stock solution to the aqueous buffer slowly while

vortexing or stirring to facilitate rapid mixing and prevent localized high concentrations of the

compound that can trigger precipitation.[3]

Warm the Aqueous Medium: Gently warming the aqueous buffer or cell culture medium to

37°C before adding the DMSO stock can sometimes improve solubility. However, be

cautious not to degrade the compound or other components of your medium.

Q4: Can I use sonication to redissolve precipitated AC710 Mesylate?

A4: Yes, ultrasonication can be an effective method to redissolve precipitated compounds.[3] If

you observe precipitation after diluting your stock solution, you can try sonicating the solution

for a short period. If the precipitate persists, gentle heating (up to 50°C) can also be attempted,

but this should be done with caution to avoid thermal degradation of the compound.[3]

Troubleshooting Guide: AC710 Mesylate
Precipitation
This guide provides a step-by-step approach to resolving precipitation issues with your AC710
Mesylate stock solutions.
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Problem: Precipitate observed in the AC710 Mesylate
stock solution (in DMSO).

Possible Cause Troubleshooting Step

Incorrect Solvent

Ensure that you are using high-purity,

anhydrous DMSO. The presence of water in

DMSO can reduce the solubility of many organic

compounds.

Concentration Exceeds Solubility Limit

While AC710 Mesylate is soluble in DMSO,

preparing a stock solution at a concentration

that exceeds its solubility limit will lead to

precipitation. Refer to the manufacturer's

instructions for the recommended maximum

stock concentration.

Improper Storage

Repeated freeze-thaw cycles can lead to

compound degradation and precipitation.

Always aliquot your stock solution into single-

use volumes before freezing.[2][3]

Low Temperature

If the stock solution has been stored at a low

temperature, some of the compound may have

crystallized out. Gently warm the vial to room

temperature or 37°C and vortex to redissolve

the compound before use.

Problem: Precipitate observed after diluting the DMSO
stock solution into an aqueous medium.
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Possible Cause Troubleshooting Step

Poor Aqueous Solubility

AC710 Mesylate, like many small molecule

inhibitors, has limited solubility in aqueous

solutions.[3]

Rapid Change in Solvent Polarity

A sudden and large decrease in the DMSO

concentration upon dilution can cause the

compound to crash out of solution.[4][5]

High Final Concentration of AC710 Mesylate

The desired final concentration of AC710

Mesylate in the aqueous medium may be above

its solubility limit in that specific medium.

Quantitative Data Summary
Parameter Value Solvent/Condition

Molecular Weight 658.81 g/mol N/A

Recommended Stock Solution

Solvent
DMSO N/A

Recommended Stock Solution

Storage

-20°C (1 year) or -80°C (2

years)[2]
N/A

Solubility in Water Slightly or not soluble[3] Water

Solubility in Ethanol Slightly or not soluble[3] Ethanol

Experimental Protocols
Protocol for Preparing a 10 mM AC710 Mesylate Stock Solution in DMSO

Materials:

AC710 Mesylate powder (Molecular Weight: 658.81 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes
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Procedure:

1. Equilibrate the vial of AC710 Mesylate powder to room temperature before opening to

prevent condensation of moisture.

2. Weigh out the desired amount of AC710 Mesylate powder. For example, to prepare 1 mL

of a 10 mM stock solution, you would need 6.59 mg of the compound.

3. Add the appropriate volume of DMSO to the powder. For the example above, add 1 mL of

DMSO.

4. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming

to 37°C or brief sonication can be used to aid dissolution if necessary.

5. Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge

tubes.

6. Store the aliquots at -20°C or -80°C.

Visualizations
Troubleshooting Workflow for AC710 Mesylate Precipitation
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Troubleshooting Workflow for AC710 Mesylate Precipitation
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Caption: Troubleshooting workflow for AC710 Mesylate precipitation.
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Signaling Pathway Inhibition by AC710 Mesylate

Signaling Pathway Inhibition by AC710 Mesylate
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Caption: Inhibition of multiple receptor tyrosine kinases by AC710.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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